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Compound of Interest

1,4-Piperazinedipropanesulfonic
Compound Name:
acid, betal,beta4-dihydroxy-

Cat. No. B1630553

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 1,4-Piperazinedipropanesulfonic
acid, betal,beta4-dihydroxy- is publicly available. The following information is compiled from
aggregated sources and data for the analogous compound, 1,4-Piperazinedipropanesulfonic
acid (PIPPS). Conflicting hazard information exists for the dihydroxy- compound, necessitating
a cautious approach to handling and disposal.

Chemical and Physical Properties

The following table summarizes the known and computed properties of 1,4-
Piperazinedipropanesulfonic acid, betal,beta4-dihydroxy-.

Property Value Source
Molecular Formula C10H22N20s8S2 PubChem[1]
Molecular Weight 362.4 g/mol PubChem[1]
Assumed to be a white Inferred from similar
Appearance ,
crystalline powder compounds
Computed XLogP3 -7.9 PubChem[1]
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Hazard Identification and Safety Precautions

There are conflicting reports regarding the hazards of 1,4-Piperazinedipropanesulfonic acid,
betal,betad-dihydroxy-. While the majority of notifications to the ECHA C&L Inventory
indicate that this chemical does not meet GHS hazard criteria, at least one notification
suggests the following potential hazards[1]:

Hazard Statement Code Description

May cause redness and

Causes skin irritation H315 discomfort upon skin contact.

[1]

. L May cause significant eye
Causes serious eye irritation H319 T
irritation upon contact.[1]

_ L Inhalation of dust may irritate
May cause respiratory irritation ~ H335 )
the respiratory tract.[1]

In contrast, the non-hydroxylated form, 1,4-Piperazinedipropanesulfonic acid (PIPPS), is
generally not classified as a hazardous substance[2][3]. Due to the uncertainty, it is prudent to
handle the dihydroxy- form with care, assuming the potential for irritation.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended
as a minimum precaution:
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PPE Specification Purpose

Safety glasses with side
To prevent eye contact and

Eye Protection shields or chemical splash ] o
serious eye irritation.
goggles.
Chemically resistant gloves To prevent skin contact and

Hand Protection o S
(e.g., nitrile). potential irritation.

To protect clothing and skin

Body Protection Laboratory coat. ] )
from accidental spills.

Not generally required if

handled in a well-ventilated ]
) ) To prevent respiratory tract
Respiratory Protection area. Use a NIOSH-approved o ] )
_ _ o irritation from dust inhalation.
respirator if dust generation is

unavoidable.

Experimental Protocols: Safe Handling and Disposal

The following protocols are based on general best practices for handling laboratory chemicals
and should be adapted to specific experimental conditions.

General Handling Protocol

e Preparation:
o Ensure a clean and organized workspace.

o Confirm the availability and functionality of safety equipment, including an eyewash station

and safety shower.
o Review the experimental procedure and identify potential hazards.
e Weighing and Aliquoting:

o Handle the solid material in a well-ventilated area or a chemical fume hood to minimize
dust inhalation.
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o Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust clouds.

o Close the container tightly after use to prevent contamination and absorption of moisture.

» Solution Preparation:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.
o If the dissolution process is exothermic, use a cooling bath.

e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Spill Cleanup Protocol

e Immediate Actions:
o Evacuate the immediate area if the spill is large or if there is significant dust in the air.
o Ensure proper ventilation.
o Wear appropriate PPE as outlined in section 2.1.

e Containment and Cleanup:

o For small spills, carefully sweep up the solid material, avoiding dust generation. A HEPA-
filtered vacuum can also be used.

o Place the spilled material and any contaminated cleaning supplies into a sealed container
labeled for chemical waste.

o Clean the spill area with a suitable solvent (e.g., water) and wipe dry.
» Reporting:

o Report the spill to the laboratory supervisor or safety officer.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disposal Protocol

o Waste Identification:

o All waste containing 1,4-Piperazinedipropanesulfonic acid, betal,beta4-dihydroxy-
should be considered chemical waste.

e Collection:

o Collect waste in a clearly labeled, sealed, and appropriate container. Do not mix with other
incompatible waste streams.

e Disposal:
o Dispose of the chemical waste through a licensed waste disposal contractor.
o Do not discharge down the drain or into the environment[2].

o Follow all local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 1,4-
Piperazinedipropanesulfonic acid, betal,beta4-dihydroxy-.
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Caption: Workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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